
An In-Depth Technical Guide to the Safety of
Diacerein-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diacerein-d6

Cat. No.: B12052850 Get Quote

This technical guide provides a comprehensive overview of the safety information for

Diacerein-d6, compiled for researchers, scientists, and drug development professionals. It is

important to note that while this document focuses on the deuterated form, much of the

detailed safety, handling, and toxicological data is derived from the more extensively studied

parent compound, Diacerein. The isotopic labeling in Diacerein-d6 is not expected to

significantly alter its fundamental chemical properties or toxicological profile.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties for both Diacerein-
d6 and its non-deuterated counterpart, Diacerein. This allows for a direct comparison of their

fundamental characteristics.

Table 1: Chemical and Physical Properties of Diacerein-d6
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Property Value Source

Molecular Formula C₁₉H₆D₆O₈ [1][2]

Molecular Weight 374.3 g/mol [1][2]

IUPAC Name

9,10-dioxo-4,5-bis[(2,2,2-

trideuterioacetyl)oxy]anthracen

e-2-carboxylic acid

[1]

CAS Number 1325559-27-0 [2]

Computed XLogP3 1.9 [1]

Appearance Yellow crystalline solid [3]

Solubility

Insoluble in water, methanol,

chloroform; Soluble in DMSO,

DMA

[4]

Table 2: Chemical and Physical Properties of Diacerein

Property Value Source

Molecular Formula C₁₉H₁₂O₈ [5]

Molecular Weight 368.3 g/mol [5]

CAS Number 13739-02-1 [5]

Melting Point 217-218 °C / 243 °C [4][6]

Boiling Point 631.5 ± 55.0 °C (Predicted) [4]

Water Solubility < 0.1 g/L; Practically insoluble [7][8]

Hazard Identification and Classification
Diacerein is classified as a hazardous substance. The following table outlines its classification

according to the Globally Harmonized System (GHS). Users should handle Diacerein-d6 with

the same precautions.
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Table 3: GHS Hazard Classification for Diacerein

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

GHS07 Warning

Specific Target

Organ Toxicity

(Repeated

Exposure)

1

H372: Causes

damage to

organs (digestive

system, liver,

skin) through

prolonged or

repeated

exposure (oral)

GHS08 Danger

Source:[7][9]

The logical workflow for handling hazardous materials like Diacerein-d6, from identification to

response, is outlined below.
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Hazard Identification

Hazard Communication

Safety Precautions

Emergency Response

Identify Substance:
Diacerein-d6

GHS Classification
(H315, H319, H335, H372) First Aid Measures Spill & Leak Control Fire-Fighting Measures

Review Safety Data Sheet (SDS)

Informs

Check Container Labels
(Pictograms, Signal Word)

Safe Handling Procedures
(Ventilation, Avoid Dust)

Proper Storage
(Cool, Dry, Sealed)

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Hazard Communication and Safety Workflow.

Toxicological and Pharmacokinetic Data
The toxicological profile is primarily based on data for Diacerein. The active metabolite, Rhein,

is responsible for both the therapeutic effects and some of the adverse reactions.

Table 4: Toxicological Data for Diacerein
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Parameter Value Species Source

LD50 Oral
> 2000 mg/kg

(estimated value)
Rat [7]

TDLO Oral 10 mg/kg Rat

Adverse Effects

Gastrointestinal

(diarrhea, soft stools),

potential for liver

disorders, mild skin

reactions.[8][10][11]

Human

Table 5: Pharmacokinetic Properties of Diacerein

Parameter Value Source

Metabolism

Prodrug, completely converted

to active metabolite Rhein.[5]

[12]

[5][12]

Bioavailability 50-60% [12]

Protein Binding 99% (Rhein) [8][12]

Half-life 4-10 hours [12]

Excretion
37% in urine, 53% in feces (as

estimated in rats).[5][12]
[5][12]

Clearance
Total CL is 1.5 L/h; Renal CL is

0.1 L/h.[5][12]
[5][12]

The metabolic pathway of Diacerein is a critical aspect of its function and safety profile.
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Absorption & Metabolism Distribution

Elimination

Oral Administration
(Diacerein-d6)

Complete Deacetylation
(Prodrug Activation)

First-Pass Active Metabolite:
Rhein Systemic CirculationEnters 99% Protein Bound

Metabolized to:
Rhein Glucuronide

Rhein Sulfate

Renal Excretion
(~37%)

Fecal Excretion
(~53%)

Click to download full resolution via product page

Pharmacokinetic Pathway of Diacerein.

Experimental Protocols and Handling Procedures
Detailed experimental protocols for toxicological studies are not available in standard SDS

documents. However, these documents provide standardized procedures for safe handling,

emergency response, and disposal.

A systematic approach is crucial in the event of accidental exposure.
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Route of Exposure

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash with soap and plenty of water for at least 15 mins.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency First Aid Protocol Flowchart.

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and wash it before reuse.[9]

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so. Continue rinsing and seek medical advice if

irritation persists.[6][9]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water, provided the person is

conscious. Never give anything by mouth to an unconscious person and seek immediate

medical attention.[9]

Handling: Avoid all personal contact, including inhalation of dust.[3] Use in a well-ventilated

area or under a laboratory hood.[7][13] Avoid the formation of dust and aerosols.[13] When
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handling, do not eat, drink, or smoke.[3][7]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3]

[13] Keep away from incompatible materials such as oxidizing agents and foodstuff

containers.[3]

Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields.[13]

Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat or other

protective clothing.[13]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a HEPA-

type filter.[9]

The protocol for managing spills is designed to minimize exposure and environmental

contamination.
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Cleanup Procedure

Accidental Spill Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate PPE:
Respirator, Gloves, Goggles, Protective Clothing

Remove all sources of ignition.

Contain spill.
Prevent entry into drains or waterways.

Dry Spill:
Use dry clean-up procedures.

Sweep or vacuum (HEPA filter).
Avoid generating dust.

Wet Spill:
Absorb with inert material.

Collect residue into a sealed, labeled container for disposal.

Wash spill area with water and detergent.

Dispose of waste according to local, regional, and national regulations.

Click to download full resolution via product page

Accidental Spill Response Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12052850?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spills: Use dry clean-up procedures to avoid generating dust.[3] Sweep or vacuum the

material and place it in a sealed container for disposal.[9]

Major Spills: Evacuate the area. Wear appropriate PPE, including a respirator.[9] Prevent the

spillage from entering drains or water courses.[3] Collect the material and dispose of it as

hazardous waste.[13] After collection, wash the area down with large amounts of water.[3]

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, water spray, or dry

chemical.[9] A solid water stream may be inefficient.[9]

Specific Hazards: The material is a combustible solid.[3] Dust clouds may form an explosive

mixture with air.[3] Hazardous combustion products include carbon monoxide (CO) and

carbon dioxide (CO₂).[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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